N-(2-methylbenzyl)-1H-indazol-5-amine

• IUPAC Name: N-[(2-methylphenyl)methyl]-1H-indazol-5-amine
• InChI: InChI=1S/C15H15N3/c1-11-4-2-3-5-12(11)9-16-14-6-7-15-13(8-14)10-17-18-15/h2-8,10,16H,9H2,1H3,(H,17,18)
• InChI Key: MSRUZVKOWYCGEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC2=CC3=C(C=C2)NN=C3
• Molecular Formula: C15H15N3
• Molecular Weight: 237.30 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the indazole ring system, possibly through a cyclization reaction, followed by the attachment of the N-(2-methylbenzyl) group. This could potentially be achieved through a reductive amination reaction with 2-methylbenzylamine.

Chemical Reactions Analysis

As a nitrogen-containing aromatic compound, “N-(2-methylbenzyl)-1H-indazol-5-amine” could potentially undergo a variety of chemical reactions. These might include electrophilic aromatic substitution reactions on the benzene ring, as well as reactions at the nitrogen atoms, such as the formation of amides, imines, or other N-substituted derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(2-methylbenzyl)-1H-indazol-5-amine” would be influenced by its molecular structure. As an aromatic compound, it would likely be relatively stable and resistant to oxidation. The presence of the nitrogen atoms could confer basicity on the molecule, and the N-(2-methylbenzyl) substituent would likely increase its lipophilicity compared to indazole itself.

Future Directions

The indazole ring system is a core structure in many biologically active compounds, and there is ongoing interest in the development of new indazole derivatives with improved or novel properties. Future research on “N-(2-methylbenzyl)-1H-indazol-5-amine” could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.